Cas no 448253-98-3 (2,6-dimethylphenyl 2-ethoxybenzoate)

• Product Name: 2,6-dimethylphenyl 2-ethoxybenzoate
• CAS No: 448253-98-3
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• CID: 5435912
• Update Time: 2025-05-21

2,6-dimethylphenyl 2-ethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• YIGGZZBCBJPTSK-UHFFFAOYSA-N
• 2,6-dimethylphenyl 2-ethoxybenzoate

• Inchi： 1S/C17H18O3/c1-4-19-15-11-6-5-10-14(15)17(18)20-16-12(2)8-7-9-13(16)3/h5-11H,4H2,1-3H3
• InChI Key： YIGGZZBCBJPTSK-UHFFFAOYSA-N
• SMILES： C(OC1=C(C)C=CC=C1C)(=O)C1=CC=CC=C1OCC

Additional information on 2,6-dimethylphenyl 2-ethoxybenzoate

2,6-Dimethylphenyl 2-Ethoxybenzoate (CAS No. 448253-98-3): An Overview of Its Properties and Applications

2,6-Dimethylphenyl 2-ethoxybenzoate (CAS No. 448253-98-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic structure and the presence of both methyl and ethoxy functional groups, which contribute to its stability and reactivity.

The molecular formula of 2,6-dimethylphenyl 2-ethoxybenzoate is C₁₅H₁₈O₃, with a molecular weight of approximately 246.30 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point ranges from 75 to 77°C, making it suitable for various synthetic processes and applications.

In the realm of pharmaceutical research, 2,6-dimethylphenyl 2-ethoxybenzoate has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant anti-inflammatory effects in vitro, suggesting its potential use in the treatment of inflammatory diseases.

Beyond its pharmaceutical applications, 2,6-dimethylphenyl 2-ethoxybenzoate has also been investigated for its role in materials science. Its unique combination of aromatic and ester functionalities makes it an attractive candidate for the synthesis of advanced polymers and coatings. Researchers at the University of California, Berkeley, have demonstrated that this compound can be used as a monomer in the preparation of high-performance polymers with enhanced thermal stability and mechanical strength.

The synthetic route for 2,6-dimethylphenyl 2-ethoxybenzoate typically involves the esterification of 2-ethoxybenzoic acid with 2,6-dimethylphenol in the presence of a dehydrating agent such as dicyclohexylcarbodiimide (DCC). This reaction proceeds via a nucleophilic acyl substitution mechanism, yielding the desired product with high purity and yield. The synthetic process can be optimized by adjusting reaction parameters such as temperature, solvent choice, and catalyst concentration.

In terms of safety and handling, 2,6-dimethylphenyl 2-ethoxybenzoate is generally considered to be stable under normal laboratory conditions. However, it is important to handle this compound with appropriate personal protective equipment (PPE) to prevent skin contact and inhalation. The compound should be stored in a cool, dry place away from strong oxidizing agents to ensure its long-term stability.

The environmental impact of 2,6-dimethylphenyl 2-ethoxybenzoate is another important consideration. Studies have shown that this compound has low toxicity to aquatic organisms and does not pose significant environmental risks when used responsibly. However, it is essential to follow best practices for waste disposal and environmental management to minimize any potential adverse effects.

In conclusion, 2,6-dimethylphenyl 2-ethoxybenzoate (CAS No. 448253-98-3) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and synthetic potential, this compound is likely to play an increasingly important role in various scientific disciplines.